3-fluoro-N-hydroxypicolinimidoyl chloride

• Molecular Formula: C6H4ClFN2O
• Molecular Weight: 174.56 g/mol
• IUPAC Name: 3-fluoro-N-hydroxypyridine-2-carboximidoyl chloride
• InChI: InChI=1S/C6H4ClFN2O/c7-6(10-11)5-4(8)2-1-3-9-5/h1-3,11H
• InChI Key: NZCANZRSUWHGLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C(=NO)Cl)F

Description

3-fluoro-N-hydroxypicolinimidoyl chloride is a useful research compound. Its molecular formula is C6H4ClFN2O and its molecular weight is 174.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-fluoropicolinaldehyde oxime (1.0 g, 7.1 mmol) in DMF (15.8 mL) was added N-chlorosuccinimide (1.05 g, 7.85 mmol). The r×n was heated to 50° C. After 30 min, the r×n was added to ice water and extracted with EtOAc. The collected organic layers were washed with H2CO (2×50 mL), brine (30 mL), dried (MgSO4) and filtered. Concentration provided 3-fluoro-N-hydroxypicolinimidoyl chloride as a yellow solid, which was taken through to the next step.